Cas no 85851-92-9 (1,2-Benzenedicarboxylicacid, 2-ethylhexyl isononyl ester (9CI))

• Product Name: 1,2-Benzenedicarboxylicacid, 2-ethylhexyl isononyl ester (9CI)
• CAS No: 85851-92-9
• MF: C₂₅H₄₀O₄
• MW: 404.582708358765
• CID: 729996
• PubChem ID: 56842588
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 2-ethylhexyl isononyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 2-ethylhexyl isononyl ester (9CI)
• 2-ethylhexyl isononyl phthalate
• 2-O-(2-ethylhexyl) 1-O-(7-methyloctyl) benzene-1,2-dicarboxylate

• Inchi： 1S/C25H40O4/c1-5-7-15-21(6-2)19-29-25(27)23-17-12-11-16-22(23)24(26)28-18-13-9-8-10-14-20(3)4/h11-12,16-17,20-21H,5-10,13-15,18-19H2,1-4H3
• InChI Key： SUPDBLGQIUQVLH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCC(C)C)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 404.29265975g/mol
• Monoisotopic Mass: 404.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters